1-[4-(Tert-butyl)benzyl]-6-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 1-[(4-tert-butylphenyl)methyl]-6-(4-chlorophenyl)-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C23H21ClN2O/c1-23(2,3)19-9-4-16(5-10-19)15-26-21(13-8-18(14-25)22(26)27)17-6-11-20(24)12-7-17/h4-13H,15H2,1-3H3
• InChI Key: BAEYOAKOFZSQBE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN2C(=CC=C(C2=O)C#N)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H21ClN2O
• Molecular Weight: 376.9 g/mol

Description

• Synonyms : α-tert-Butyl-β-(4-chlorobenzyl)-1H-1,2,4-triazole-1-ethanol

Scientific Research Applications

Synthesis Processes

• Synthesis of Pyridine and Fused Pyridine Derivatives : The compound 1-[4-(Tert-butyl)benzyl]-6-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been utilized in the synthesis of various pyridine and fused pyridine derivatives. For instance, Al-Issa (2012) explores the reaction of similar pyridine carbonitriles with different reagents to yield a range of derivatives including isoquinoline, pyrido[2,3-d]pyrimidines, and naphthyridine derivatives (Al-Issa, 2012).

• Synthesis of Novel Pyridine-3-Carbonitriles : Khalifa et al. (2017) described the synthesis of novel 4,6-diaryl-2-oxo(imino)-1,2-dihydro-pyridine-3-carbonitriles using a compound structurally similar to this compound. These compounds were synthesized by reacting related pyrazoles with different phenyl ethanones and cyanoacetates (Khalifa et al., 2017).

Chemical Properties and Reactions

• Crystal Structure Determination : The study by Moustafa and Girgis (2007) delves into the crystal structure of compounds similar to this compound. They analyzed the molecular structure, bond lengths, and valency angles, providing insights into the structural properties of these compounds (Moustafa & Girgis, 2007).

• Functionalization and Synthesis of Derivatives : Dejohn et al. (1983) investigated the synthesis of various substituted pyridinecarboxylic acids from dihydro-2-oxo-3-pyridinecarbonitriles. This research demonstrates the potential for functionalizing compounds like this compound to create new chemical entities (Dejohn et al., 1983).

Applications in Other Fields

• Catalytic Properties : Korstanje et al. (2014) explored the synthesis of rhenium-oxo complexes using pyridine-based ligands. Though not directly using this compound, their research illustrates the utility of pyridine derivatives in catalysis, potentially opening avenues for similar applications of the compound (Korstanje et al., 2014).

• Material Science Applications : In the field of materials science, Hsiao et al. (2000) synthesized polyamides using derivatives of 4-tert-butylcatechol, demonstrating the potential of structurally similar compounds in the creation of new materials with unique properties (Hsiao et al., 2000).

Safety and Hazards

• Hazard Classifications : Eye Damage (Category 1), Skin Corrosion (Category 1B), Specific Target Organ Toxicity (STOT) - Respiratory System
• Precautionary Statements : Handle with care, use appropriate personal protective equipment (dust mask, eyeshields, gloves), and store safely

Future Directions

: Sigma-Aldrich: 4-tert-Butylbenzyl chloride : Sigma-Aldrich: α-tert-Butyl-β-(4-chlorobenzyl)-1H-1,2,4-triazole-1-ethanol